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Compound of Interest

Compound Name: 2-Tert-butyl-4-methyl-6-nitrophenol

Cat. No.: B3056321

Essential Safety and Handling Guide for 2-Tert-
butyl-4-methyl-6-nitrophenol

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Tert-butyl-4-methyl-6-nitrophenol (CAS
No. 70444-48-3) is not readily available. The following information is compiled from SDSs of
structurally similar compounds, including other nitrophenols and substituted phenols. It is
intended to provide essential safety and logistical guidance. Researchers, scientists, and drug
development professionals should always conduct a thorough risk assessment before handling
this chemical and consult with their institution's safety office.

This guide provides immediate, essential safety protocols, operational plans, and disposal
procedures for handling 2-Tert-butyl-4-methyl-6-nitrophenol in a laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)

Based on analogous compounds, 2-Tert-butyl-4-methyl-6-nitrophenol is anticipated to be
hazardous.[1][2] The primary routes of exposure are inhalation, skin contact, and eye contact.
The potential health effects include irritation to the skin, eyes, and respiratory system, and it
may be harmful if swallowed.[1][2] Some nitrated phenols also carry a risk of being explosive.
[3] Therefore, stringent adherence to PPE protocols is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b3056321?utm_src=pdf-interest
https://www.benchchem.com/product/b3056321?utm_src=pdf-body
https://www.benchchem.com/product/b3056321?utm_src=pdf-body
https://www.benchchem.com/product/b3056321?utm_src=pdf-body
http://chem.pharmacy.psu.ac.th/chemical/msds/2,6-di-tert-butyl-4-methylphenol.pdf
https://www.angenechemical.com/sds/61167-58-6.pdf
http://chem.pharmacy.psu.ac.th/chemical/msds/2,6-di-tert-butyl-4-methylphenol.pdf
https://www.angenechemical.com/sds/61167-58-6.pdf
https://cameochemicals.noaa.gov/chemical/17010
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3056321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Body Part PPE Recommendation Specifications
Goggles should provide
protection against chemical
Safety Goggles and Face )
Eyes/Face —_ splashes. A face shield should
ie
be worn over the goggles for
maximum protection.[4][5]
Butyl rubber or nitrile gloves
) ] ] are recommended. Inspect
Skin Chemical-Resistant Gloves

gloves for any tears or

punctures before use.[4]

Lab Coat/Chemical-Resistant

Apron

A flame-retardant lab coat
should be worn. For larger
quantities or splash risks, a
chemical-resistant apron over

the lab coat is advised.

Respiratory

NIOSH-Approved Respirator

Use a respirator with an
appropriate cartridge for
organic vapors and
particulates, especially when
handling powders or in poorly

ventilated areas.[6]

Footwear

Closed-Toed Shoes

Leather or chemical-resistant

shoes are required.

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and ensure

laboratory safety.

Operational Plan:

e Preparation:

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://datasheets.scbt.com/sc-262892.pdf
https://www.geneseo.edu/sites/default/files/users/247/Pyridinium%20tribromide.pdf
https://datasheets.scbt.com/sc-262892.pdf
https://www.fishersci.com/store/msds?partNumber=AC112992500&productDescription=2%2C6-DI-TERT-BUTYL-4-METH+250GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3056321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

[e]

Ensure a safety shower and eyewash station are readily accessible and have been
recently tested.[6]

[e]

Work in a well-ventilated area, preferably within a chemical fume hood.[1]

o

Assemble all necessary equipment and reagents before starting work.

[¢]

Clearly label all containers with the chemical name and hazard symbols.

e Handling:

[¢]

Avoid creating dust when handling the solid form.[1]

[¢]

Weigh the chemical in a fume hood or a ventilated balance enclosure.

[e]

Keep the container tightly closed when not in use.

o

Avoid contact with skin, eyes, and clothing.[1]

[¢]

Wash hands thoroughly after handling, even if gloves were worn.[7]
e Storage:
o Store in a cool, dry, and well-ventilated area.[8]

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
bases.[6][8]

o Store in a tightly sealed, properly labeled container.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

Table 2: Emergency First Aid Procedures
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Exposure Route First Aid Measures

Immediately flush eyes with copious amounts of
water for at least 15 minutes, while holding the

Eye Contact i ) i ) i
eyelids open. Seek immediate medical attention.

[1]

Immediately remove contaminated clothing.
i Wash the affected area with soap and plenty of
Skin Contact ) )
water for at least 15 minutes. Seek medical

attention if irritation persists.[1]

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If the person is not

Inhalation ) ] o o
breathing, begin artificial respiration. Seek
immediate medical attention.[1]
Do NOT induce vomiting. Rinse mouth with
) water. If the person is conscious, give them 1-2
Ingestion

glasses of water to drink. Seek immediate

medical attention.[1]

Spill Response:
» Evacuate the immediate area.
o Wear appropriate PPE, including respiratory protection.

o For small spills, carefully sweep up the solid material, avoiding dust generation, and place it
in a sealed container for disposal.[8]

o For larger spills, contain the spill and absorb it with an inert material (e.g., vermiculite, sand).

Ventilate the area and wash the spill site after the material has been collected.[8]

Disposal Plan

All waste containing 2-Tert-butyl-4-methyl-6-nitrophenol must be treated as hazardous

waste.
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o Waste Collection:

o Collect all waste, including contaminated PPE and spill cleanup materials, in a designated,
sealed, and properly labeled hazardous waste container.

e Disposal:

o Dispose of the hazardous waste through your institution's environmental health and safety
office.[2]

o Do not dispose of this chemical down the drain or in the regular trash.[7]

o Ensure compliance with all local, regional, and national regulations for hazardous waste
disposal.[6]

Logical Workflow for Handling 2-Tert-butyl-4-methyl-
6-nitrophenol
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Caption: Workflow for the safe handling and disposal of 2-Tert-butyl-4-methyl-6-nitrophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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